Cas no 1286706-54-4 (N-(6-chloro-1,3-benzothiazol-2-yl)-2-(pyridin-2-yl)amino-1,3-thiazole-4-carboxamide)

• Product Name: N-(6-chloro-1,3-benzothiazol-2-yl)-2-(pyridin-2-yl)amino-1,3-thiazole-4-carboxamide
• CAS No: 1286706-54-4
• MF: C₁₆H₁₀ClN₅OS₂
• MW: 387.866498470306
• CID: 5941205
• PubChem ID: 52907417
• Update Time: 2025-06-10

N-(6-chloro-1,3-benzothiazol-2-yl)-2-(pyridin-2-yl)amino-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-chloro-1,3-benzothiazol-2-yl)-2-(pyridin-2-yl)amino-1,3-thiazole-4-carboxamide
• N-(6-chloro-1,3-benzothiazol-2-yl)-2-(pyridin-2-ylamino)-1,3-thiazole-4-carboxamide
• N-(6-chloro-1,3-benzothiazol-2-yl)-2-[(pyridin-2-yl)amino]-1,3-thiazole-4-carboxamide
• VU0532326-1
• 1286706-54-4
• F6113-0190
• N-(6-chlorobenzo[d]thiazol-2-yl)-2-(pyridin-2-ylamino)thiazole-4-carboxamide
• AKOS024532460

• Inchi： 1S/C16H10ClN5OS2/c17-9-4-5-10-12(7-9)25-16(19-10)22-14(23)11-8-24-15(20-11)21-13-3-1-2-6-18-13/h1-8H,(H,18,20,21)(H,19,22,23)
• InChI Key： UWMQBHIRVCIUGJ-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC2=NC3=CC=C(Cl)C=C3S2)=O)N=C1NC1=NC=CC=C1

Computed Properties

• Exact Mass: 387.0015300g/mol
• Monoisotopic Mass: 387.0015300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 136Ų

Additional information on N-(6-chloro-1,3-benzothiazol-2-yl)-2-(pyridin-2-yl)amino-1,3-thiazole-4-carboxamide

N-(6-chloro-1,3-benzothiazol-2-yl)-2-(pyridin-2-yl)amino-1,3-thiazole-4-carboxamide (CAS No. 1286706-54-4): A Comprehensive Overview

N-(6-chloro-1,3-benzothiazol-2-yl)-2-(pyridin-2-yl)amino-1,3-thiazole-4-carboxamide (CAS No. 1286706-54-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential therapeutic applications.

The chemical structure of N-(6-chloro-1,3-benzothiazol-2-yl)-2-(pyridin-2-yl)amino-1,3-thiazole-4-carboxamide is composed of a benzothiazole moiety, a pyridine ring, and a thiazole core. These structural elements contribute to its diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the chloro substituent on the benzothiazole ring and the amino group on the pyridine ring further enhances its biological activity by modulating its interactions with various biological targets.

Recent studies have highlighted the potential of N-(6-chloro-1,3-benzothiazol-2-yl)-2-(pyridin-2-yl)amino-1,3-thiazole-4-carboxamide as an effective inhibitor of specific enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key mediators of inflammation. This finding suggests that N-(6-chloro-1,3-benzothiazol-2-yl)-2-(pyridin-2-yl)amino-1,3-thiazole-4-carboxamide could be a promising candidate for the development of novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-(6-chloro-1,3-benzothiazol-2-yl)-2-(pyridin-2-y l)amino -1 , 3 -th iaz ole - 4 -car box am ide has also shown significant antimicrobial activity against a range of bacterial and fungal pathogens. A study published in the Journal of Antibiotics reported that this compound effectively inhibits the growth of multidrug-resistant bacteria such as Staphylococcus aureus and Pseudomonas aeruginosa. These findings underscore its potential as an alternative to conventional antibiotics in combating drug-resistant infections.

The anticancer properties of N-(6-chloro - 1 , 3 -benz oth iaz ol - 2 - yl ) - 2 -( pyr id in - 2 - yl )am in o - 1 , 3 - th iaz ole - 4 -car box am ide have also been extensively investigated. Research published in Cancer Research indicated that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. Specifically, it has been shown to disrupt the mitotic spindle assembly checkpoint (SAC), leading to mitotic arrest and subsequent cell death. These findings suggest that N-(6-chloro - 1 , 3 -benz oth iaz ol - 2 - yl ) - 2 -( pyr id in - 2 - yl )am in o - 1 , 3 - th iaz ole - 4 -car box am ide could be a valuable addition to the arsenal of anticancer agents.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms underlying the biological activities of N-(6-chloro - 1 , 3 -benz oth iaz ol - 2 - yl ) - 2 -( pyr id in - 2 - yl )am in o - 1 , 3 - th iaz ole - 4 -car box am ide . Preclinical studies are currently underway to evaluate its safety and efficacy in animal models of various diseases. Additionally, efforts are being made to optimize its pharmacokinetic properties to enhance its bioavailability and reduce potential side effects.

In conclusion, N-(6-chloro - 1 , 3 -benz oth iaz ol - 2 - yl ) - 2 -( pyr id in - 2 - yl )am in o - 1 , 3 - th iaz ole - 4 car box am ide (CAS No. 1286706-54–4) represents a promising compound with diverse biological activities. Its potential applications in anti-inflammatory, antimicrobial, and anticancer therapies make it an exciting area of research for medicinal chemists and pharmaceutical scientists alike. As ongoing studies continue to unravel its mechanisms of action and optimize its therapeutic potential, this compound may pave the way for new treatments for a variety of diseases.